Cas no 67028-40-4 (Ethyl (p-tolyloxy)acetate)

Ethyl (p-tolyloxy)acetate structure
Ethyl (p-tolyloxy)acetate structure
Product Name:Ethyl (p-tolyloxy)acetate
CAS No:67028-40-4
MF:C11H14O3
MW:194.2271
MDL:MFCD00209535
CID:965219
PubChem ID:253660348
Update Time:2023-10-31

Ethyl (p-tolyloxy)acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl (4-methylphenoxy)acetate
    • ethyl 2-(4-methylphenoxy)acetate
    • ETHYL(P-TOLYLOXY)ACETATE
    • (4-Methylphenoxy) acetic acid ethyl ester
    • Acetic acid,p-tolyloxy-,ethyl ester
    • EINECS 266-554-2
    • ethyl 2-(p-tolyloxy)acetate
    • Ethyl p-cresoxyacetate
    • ethyl p-methylphenoxyacetate
    • FEMA No. 3157
    • p-Kresoxyessigsaeureaethylester
    • p-tolyloxy-acetic acid ethyl ester
    • p-Tolyloxy-essigsaeure-aethylester
    • p-Tolyloxyacetic acid ethyl ester
    • 2-(4-Methylphenoxy)acetic acid ethyl ester
    • Ethyl (p-tolyloxy)acetate
    • Ethyl P-tolyloxyacetate
    • Acetic acid, 2-(4-methylphenoxy)-, ethyl ester
    • ethyl 4-methylphenoxyacetate
    • Acetic acid, (4-methylphenoxy)-, ethyl ester
    • Acetic acid, p-tolyloxy-, ethyl ester
    • B0Y0J494AJ
    • UMNOIMVMNARUSB-UHFFFAOYSA-N
    • (4-methylphenoxy)acetic aci
    • MDL: MFCD00209535
    • Inchi: 1S/C11H14O3/c1-3-13-11(12)8-14-10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3
    • InChI Key: UMNOIMVMNARUSB-UHFFFAOYSA-N
    • SMILES: O(C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]

Computed Properties

  • Exact Mass: 194.09400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 171
  • XLogP3: 2.6
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Density: 1.063
  • Boiling Point: 152°C/4mmHg(lit.)
  • Flash Point: 108 ºC
  • Refractive Index: n20/D 1.502(lit.)
  • PSA: 35.53000
  • LogP: 1.93690
  • FEMA: 3157 | ETHYL (P-TOLYLOXY)ACETATE

Ethyl (p-tolyloxy)acetate Security Information

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